Cas no 321597-49-3 (1-(4-Hydroxypiperidin-1-yl)-3-phenylpropan-1-one)

• Product Name: 1-(4-Hydroxypiperidin-1-yl)-3-phenylpropan-1-one
• CAS No: 321597-49-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5730002
• PubChem ID: 22175162
• Update Time: 2023-10-31

1-(4-Hydroxypiperidin-1-yl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 321597-49-3
• F1908-0829
• AKOS008984915
• JUMBEHLEQICDSF-UHFFFAOYSA-N
• SCHEMBL4704100
• 1-(4-hydroxypiperidin-1-yl)-3-phenylpropan-1-one
• 1-(3-phenylpropionyl)-4-hydroxypiperidine
• 1-Propanone, 1-(4-hydroxy-1-piperidinyl)-3-phenyl-
• 1-(4-Hydroxypiperidin-1-yl)-3-phenylpropan-1-one

• Inchi： 1S/C14H19NO2/c16-13-8-10-15(11-9-13)14(17)7-6-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： JUMBEHLEQICDSF-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 431.1±45.0 °C(Predicted)
• pka: 14.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines